![molecular formula C25H33N3O3S B4772351 1-phenyl-4-({1-[(3-phenylpropyl)sulfonyl]-4-piperidinyl}carbonyl)piperazine](/img/structure/B4772351.png)
1-phenyl-4-({1-[(3-phenylpropyl)sulfonyl]-4-piperidinyl}carbonyl)piperazine
Overview
Description
1-phenyl-4-({1-[(3-phenylpropyl)sulfonyl]-4-piperidinyl}carbonyl)piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been studied extensively for its pharmacological properties.
Mechanism of Action
The mechanism of action of 1-phenyl-4-({1-[(3-phenylpropyl)sulfonyl]-4-piperidinyl}carbonyl)piperazine involves the inhibition of various enzymes and pathways involved in cancer cell growth and inflammation. The compound has been found to inhibit the activity of COX-2, which is responsible for the production of prostaglandins that cause inflammation. Additionally, the compound has been found to inhibit the activity of various kinases involved in cancer cell growth, making it a potential candidate for cancer treatment.
Biochemical and Physiological Effects:
1-phenyl-4-({1-[(3-phenylpropyl)sulfonyl]-4-piperidinyl}carbonyl)piperazine has been found to have various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells and reduce inflammation. Additionally, the compound has been found to have analgesic properties, making it a potential candidate for pain management.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-phenyl-4-({1-[(3-phenylpropyl)sulfonyl]-4-piperidinyl}carbonyl)piperazine in lab experiments is its high efficiency in inhibiting cancer cell growth and reducing inflammation. However, one limitation of using this compound in lab experiments is its potential toxicity, which needs to be carefully monitored.
Future Directions
There are several future directions for the research on 1-phenyl-4-({1-[(3-phenylpropyl)sulfonyl]-4-piperidinyl}carbonyl)piperazine. One direction is to study its potential use in combination with other drugs for cancer treatment. Another direction is to explore its potential use in treating other diseases such as autoimmune diseases and neurodegenerative disorders. Additionally, future research can focus on optimizing the synthesis method to obtain the pure compound with high efficiency.
In conclusion, 1-phenyl-4-({1-[(3-phenylpropyl)sulfonyl]-4-piperidinyl}carbonyl)piperazine is a promising compound that has potential therapeutic applications in various diseases. The synthesis method has been optimized to obtain the pure compound with high efficiency. The compound has been found to inhibit cancer cell growth, reduce inflammation, and have analgesic properties. Future research can focus on exploring its potential use in combination with other drugs and treating other diseases.
Scientific Research Applications
1-phenyl-4-({1-[(3-phenylpropyl)sulfonyl]-4-piperidinyl}carbonyl)piperazine has been studied for its potential therapeutic applications in various diseases. It has been found to have an inhibitory effect on the growth of cancer cells, making it a potential candidate for cancer treatment. Additionally, the compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for treating pain and inflammation-related conditions.
properties
IUPAC Name |
(4-phenylpiperazin-1-yl)-[1-(3-phenylpropylsulfonyl)piperidin-4-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33N3O3S/c29-25(27-19-17-26(18-20-27)24-11-5-2-6-12-24)23-13-15-28(16-14-23)32(30,31)21-7-10-22-8-3-1-4-9-22/h1-6,8-9,11-12,23H,7,10,13-21H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHXATZUDTHWUNI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N2CCN(CC2)C3=CC=CC=C3)S(=O)(=O)CCCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Phenylpiperazin-1-yl){1-[(3-phenylpropyl)sulfonyl]piperidin-4-yl}methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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